Cas no 3004-93-1 (2-Methyloctanoic acid)

2-Methyloctanoic acid is a branched-chain fatty acid with the molecular formula C9H18O2. It is characterized by a methyl group substitution at the second carbon of the octanoic acid chain, which influences its physical and chemical properties. This compound is commonly used as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its branched structure enhances solubility in organic solvents and can modify reactivity in esterification and other derivatization reactions. The acid is also studied for its potential applications in lubricants and surfactants due to its unique hydrophobic and steric properties. Typical purity grades range from 95% to 99%, depending on the intended use.
2-Methyloctanoic acid structure
2-Methyloctanoic acid structure
Product Name:2-Methyloctanoic acid
CAS No:3004-93-1
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00195640
CID:306172
PubChem ID:94251
Update Time:2025-06-08

2-Methyloctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyloctanoic acid
    • Octanoic acid,2-methyl-
    • 2-methyl-octanoic acid
    • Octanoic acid,2-methyl
    • S-2-methyl octanoic acid
    • AKOS010363356
    • (+)-2 -methyloctanoic acid
    • SCHEMBL301103
    • MFCD00195640
    • NSC-33927
    • Caprylic acid, .alpha.-methyl-
    • FT-0691811
    • 2-Methyloctanoic acid #
    • CS-0180940
    • NS00047480
    • Z756390482
    • DTXSID80863074
    • (+)-2-methyl octanoic acid
    • UNII-J9RJN5ZZ0S
    • CHEBI:179886
    • EINECS 221-104-4
    • AMY25632
    • E78344
    • BS-25276
    • NSC 33927
    • NSC33927
    • J9RJN5ZZ0S
    • .ALPHA.-METHYLCAPRYLIC ACID
    • EN300-88356
    • LMFA01020088
    • (+)-2-methyloctanoic acid
    • Caprylic acid, alpha-methyl-
    • 3004-93-1
    • (+/-)-2-methyloctanoic acid
    • Octanoic acid, 2-methyl-
    • 2-methyl octanoic acid
    • 2-Methyloctanoicacid
    • DB-021390
    • MDL： MFCD00195640
    • Inchi： 1S/C9H18O2/c1-3-4-5-6-7-8(2)9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
    • InChI Key： YSEQNZOXHCKLOG-UHFFFAOYSA-N
    • SMILES： OC(C(C)CCCCCC)=O

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 0.9113 (rough estimate)
  • Boiling Point: 253.4 ℃ at 760 mmHg
  • Flash Point: 129.7ºC
  • Refractive Index: 1.4159 (estimate)
  • PSA: 37.30000
  • LogP: 2.67750

2-Methyloctanoic acid Security Information

2-Methyloctanoic acid Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Methyloctanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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2-Methyloctanoic acid
 3004-93-1 95%
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Enamine
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2-methyloctanoic acid
 3004-93-1 95.0%
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Enamine
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2-methyloctanoic acid
 3004-93-1 95.0%
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 $169.0 2025-03-21
Enamine
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2-methyloctanoic acid
 3004-93-1 95.0%
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 $216.0 2025-03-21
Enamine
EN300-88356-2.5g
2-methyloctanoic acid
 3004-93-1 95.0%
2.5g
 $405.0 2025-03-21
Enamine
EN300-88356-5.0g
2-methyloctanoic acid
 3004-93-1 95.0%
5.0g
 $720.0 2025-03-21
Enamine
EN300-88356-10.0g
2-methyloctanoic acid
 3004-93-1 95.0%
10.0g
 $1350.0 2025-03-21
Enamine
EN300-88356-1g
2-methyloctanoic acid
 3004-93-1 95%
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 $230.0 2023-09-01

2-Methyloctanoic acid Production Method

2-Methyloctanoic acid Related Literature

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